Cas no 477886-51-4 (6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid)

6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid structure
477886-51-4 structure
Product Name:6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
CAS No:477886-51-4
MF:C22H12Cl3NO2S
MW:460.760181427002
CID:4673456
Update Time:2023-08-14

6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
    • 6-chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid
    • AC1MWHRG
    • ZINC2576535
    • 6-chloro-2-(4-chlorophenyl)-3-(4-chlorophenyl)sulfanylquinoline-4-carboxylic acid
    • 6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
    • Inchi: 1S/C22H12Cl3NO2S/c23-13-3-1-12(2-4-13)20-21(29-16-8-5-14(24)6-9-16)19(22(27)28)17-11-15(25)7-10-18(17)26-20/h1-11H,(H,27,28)
    • InChI Key: AMGCQLZXQVUYMV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C(=O)O)=C(C(C1C=CC(=CC=1)Cl)=N2)SC1C=CC(=CC=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 566
  • XLogP3: 0
  • Topological Polar Surface Area: 75.5
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